TITAN YELLOW
TITAN YELLOW
Brand Name:
Vulcanchem
CAS No.:
1829-00-1
VCID:
VC0158709
InChI:
InChI=1S/C28H21N5O6S4.2Na/c1-15-3-13-21-23(25(15)42(34,35)36)40-27(29-21)17-5-9-19(10-6-17)31-33-32-20-11-7-18(8-12-20)28-30-22-14-4-16(2)26(24(22)41-28)43(37,38)39;;/h3-14H,1-2H3,(H,31,32)(H,34,35,36)(H,37,38,39);;/q;2*+1/p-2
SMILES:
CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NN=NC4=CC=C(C=C4)C5=NC6=C(S5)C(=C(C=C6)C)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C28H19N5Na2O6S4
Molecular Weight:
695.7 g/mol
TITAN YELLOW
CAS No.: 1829-00-1
Main Products
VCID: VC0158709
Molecular Formula: C28H19N5Na2O6S4
Molecular Weight: 695.7 g/mol
| CAS No. | 1829-00-1 |
|---|---|
| Product Name | TITAN YELLOW |
| Molecular Formula | C28H19N5Na2O6S4 |
| Molecular Weight | 695.7 g/mol |
| IUPAC Name | disodium;6-methyl-2-[4-[2-[4-(6-methyl-7-sulfonato-1,3-benzothiazol-2-yl)phenyl]iminohydrazinyl]phenyl]-1,3-benzothiazole-7-sulfonate |
| Standard InChI | InChI=1S/C28H21N5O6S4.2Na/c1-15-3-13-21-23(25(15)42(34,35)36)40-27(29-21)17-5-9-19(10-6-17)31-33-32-20-11-7-18(8-12-20)28-30-22-14-4-16(2)26(24(22)41-28)43(37,38)39;;/h3-14H,1-2H3,(H,31,32)(H,34,35,36)(H,37,38,39);;/q;2*+1/p-2 |
| Standard InChIKey | CZIRZNRQHFVCDZ-UHFFFAOYSA-L |
| SMILES | CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NN=NC4=CC=C(C=C4)C5=NC6=C(S5)C(=C(C=C6)C)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NN=NC4=CC=C(C=C4)C5=NC6=C(S5)C(=C(C=C6)C)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| Synonyms | thiazol yellow G titan yellow |
| PubChem Compound | 73217 |
| Last Modified | Nov 11 2021 |
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